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Introduction
NU6027 is a potent, cell-permeable, ATP-competitive inhibitor of cyclin-dependent kinases

(CDKs), particularly CDK1 and CDK2, and Ataxia Telangiectasia and Rad3-related (ATR)

kinase.[1][2][3][4][5] Its ability to induce cell cycle arrest and potentiate the effects of DNA-

damaging agents makes it a valuable tool in cancer research and drug development.[4][6][7]

This document provides detailed protocols for the preparation, storage, and handling of

NU6027 stock solutions using dimethyl sulfoxide (DMSO) as a solvent.

Quantitative Data Summary
The following tables summarize the key quantitative data for NU6027.

Table 1: Chemical and Physical Properties of NU6027

Property Value Reference

Molecular Formula C₁₁H₁₇N₅O₂ [1][2][4]

Molecular Weight 251.28 g/mol [2][3][4]

Appearance Purple to pale purple solid [1][3]

CAS Number 220036-08-8 [1][2][3]
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Table 2: Solubility of NU6027

Solvent Solubility Notes Reference

DMSO
5.5 - 50 mg/mL (21.89

- 198.98 mM)

Sonication or warming

may be required.
[1][2][3][8]

Ethanol ~3 mg/mL
Sonication is

recommended.
[1][2]

Water
Insoluble or slightly

soluble
[1][2]

DMF 5 mg/mL [8]

DMSO:PBS (pH 7.2)

(1:2)
0.3 mg/mL [8]

Table 3: Inhibitory Activity of NU6027

Target
Inhibition Constant (Ki) /
IC₅₀

Reference

CDK1 Kᵢ = 2.5 µM [1][2][3][4][5]

CDK2 Kᵢ = 1.3 µM [1][2][3][4][5]

ATR IC₅₀ = 6.7 µM (in MCF7 cells) [4][5][8]

DNA-PK Kᵢ = 2.2 µM [1][2]

Signaling Pathway
NU6027 primarily targets the cell cycle regulation pathway by inhibiting CDKs. Cyclin-

dependent kinases are crucial for the progression of the cell cycle.[9][10][11] By inhibiting

CDK1 and CDK2, NU6027 can lead to cell cycle arrest, typically at the G2/M phase, thereby

preventing cell proliferation.[6][7]
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NU6027 mechanism of action on the cell cycle.

Experimental Protocol: Preparing a 10 mM NU6027
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of NU6027 in DMSO.

Materials:

NU6027 powder (CAS: 220036-08-8)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Water bath or sonicator (optional)
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Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Safety Precautions: Wear appropriate PPE. Handle NU6027 powder in a chemical fume

hood to avoid inhalation.

Determine the required mass of NU6027:

The molecular weight of NU6027 is 251.28 g/mol .

To prepare 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution, the required mass is:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 1 mL x (1 L / 1000 mL) x 251.28 g/mol x (1000 mg / 1 g) =

2.51 mg

Weighing NU6027:

Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

Carefully weigh out 2.51 mg of NU6027 powder into the tube.

Adding DMSO:

Add 1 mL of anhydrous DMSO to the tube containing the NU6027 powder.

Dissolving NU6027:

Cap the tube securely and vortex thoroughly for 1-2 minutes.

Visually inspect the solution for any undissolved particles.

If particles remain, sonicate the tube for 5-10 minutes or warm the solution in a water bath

at 37-45°C until the solid is completely dissolved.[1] It is important to use fresh, anhydrous

DMSO as moisture can reduce solubility.[2]

Storage:
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Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

Store the aliquots at -20°C or -80°C for long-term storage.[1][2] Stock solutions are stable

for at least 6 months to a year when stored properly.[1][2][3] For frequent use, a small

aliquot can be stored at 4°C for up to a week.[1]

Experimental Workflow
The following diagram illustrates the workflow for preparing the NU6027 stock solution.
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Workflow for preparing NU6027 stock solution.

Dilution of Stock Solution for Cell-Based Assays
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For cell culture experiments, the DMSO concentration should be kept low (typically <0.1%) to

avoid solvent-induced cytotoxicity.

Example Dilution to 10 µM Working Concentration:

Thaw a frozen aliquot of the 10 mM NU6027 stock solution at room temperature.

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

sterile cell culture medium. This results in a 10 µM working solution.

Alternatively, for a smaller volume, add 0.5 µL of the 10 mM stock to 499.5 µL of medium.

Gently mix the working solution before adding it to the cell culture wells. To avoid

precipitation, it is recommended to pre-warm both the stock solution and the culture medium

to 37°C before dilution.[1]

Conclusion
This application note provides a comprehensive guide for the preparation and handling of

NU6027 stock solutions. Adherence to these protocols will ensure the accurate and effective

use of this potent CDK and ATR inhibitor in research and development applications. Always

refer to the specific product datasheet from your supplier for any lot-specific information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. NU6027 | CDK | DNA-PK | ATM/ATR | TargetMol [targetmol.com]

2. selleckchem.com [selleckchem.com]

3. medchemexpress.com [medchemexpress.com]

4. usbio.net [usbio.net]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1683909?utm_src=pdf-body
https://www.targetmol.com/compound/nu6027
https://www.benchchem.com/product/b1683909?utm_src=pdf-body
https://www.benchchem.com/product/b1683909?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/nu6027
https://www.selleckchem.com/products/nu6027.html
https://www.medchemexpress.com/nu6027.html
https://www.usbio.net/biochemicals/217203/ATRCDK-Inhibitor-NU6027-26diamino4cyclohexylmethyloxy5nitrosopyrimidine-ATR-Inhibitor-NU6027-CDK2-Inhibitor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. ATR/CDK Inhibitor, NU6027 - CAS 220036-08-8 - Calbiochem | 189299
[merckmillipore.com]

6. Identification and evaluation of a potent novel ATR inhibitor, NU6027, in breast and
ovarian cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. caymanchem.com [caymanchem.com]

9. What are CDKs inhibitors and how do they work? [synapse.patsnap.com]

10. Cyclin-dependent kinase - Wikipedia [en.wikipedia.org]

11. CDK inhibitor - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Preparing NU6027 Stock Solution with DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683909#preparing-nu6027-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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